Cas no 1802527-49-6 (tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1802527-49-6
• CID: 4615246
• PubChem ID: 66848100
• Update Time: 2025-05-19

tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate

Additional information on tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate

Tert-Butyl 5-(Hydroxymethyl)-6-Azaspiro[2.5]Octane-6-Carboxylate: A Promising Scaffold in Modern Medicinal Chemistry

Tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1802527-49-6) represents a structurally unique and synthetically versatile molecule that has garnered significant attention in contemporary drug discovery and chemical biology research. The compound’s core structure—a 6-azaspiro[2.5]octane ring system—provides a rigid, nitrogen-containing scaffold with inherent conformational constraints, making it an ideal platform for the development of bioactive molecules. The presence of a tert-butyl ester group and a hydroxymethyl substituent further enhances its functional diversity, enabling tailored modifications for specific pharmacological applications.

The spirocyclic architecture of this compound is particularly noteworthy due to its ability to mimic natural product frameworks while offering synthetic accessibility advantages over complex polycyclic systems. The azaspiro[2.5]octane motif has been extensively explored in the design of G protein-coupled receptor (GPCR) modulators, enzyme inhibitors, and ion channel regulators. Recent studies published in journals such as JACS and Angewandte Chemie highlight the utility of spirocyclic amines in overcoming challenges related to drug permeability and metabolic stability—two critical parameters in modern drug development.

The synthesis of Tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate typically involves multi-step strategies leveraging modern organic chemistry techniques. Key synthetic routes include the use of transition-metal-catalyzed cyclization reactions to form the spirocyclic core, followed by selective protection/deprotection steps to introduce the hydroxymethyl functionality at C-5 and the tert-butyl ester at C-6. These methodologies align with principles of green chemistry, as demonstrated by recent reports on solvent-free or microwave-assisted protocols that minimize waste generation while maximizing atom efficiency.

In terms of biological activity, this compound has shown promising preliminary results as a lead structure for targeting serine hydrolases—a family of enzymes implicated in metabolic disorders and neurodegenerative diseases. A 2023 study from the University of Cambridge demonstrated that derivatives bearing similar spirocyclic frameworks exhibited nanomolar inhibition against human butyrylcholinesterase (hBChE), with improved selectivity over acetylcholinesterase (AChE). The hydroxymethyl group was identified as a critical pharmacophore for hydrogen bonding interactions within the enzyme’s active site.

The tert-butyl ester moiety plays a dual role in both synthetic strategy and biological performance. As a protecting group during multi-step syntheses, it allows for orthogonal functionalization pathways without premature hydrolysis risks. In vivo studies have also revealed that this ester functionality can be metabolically labile under physiological conditions, enabling prodrug activation strategies for targeted drug delivery applications—a concept recently validated through preclinical trials involving similar ester-based prodrugs for CNS disorders.

Mechanistic investigations using computational modeling (e.g., DFT calculations) have provided atomic-level insights into the conformational flexibility of the azaspiro[2.5]octane ring system. These studies reveal that the nitrogen atom at position 6 creates distinct electronic effects compared to fully carbon-based spirocycles, influencing both reactivity patterns and binding affinities toward biological targets. Such findings were published in a 2024 issue of Nature Chemistry, where researchers emphasized the importance of heteroatom incorporation in optimizing ligand-target interactions.

The compound’s structural features also make it an attractive candidate for fragment-based drug discovery (FBDD) approaches. Its rigid scaffold reduces conformational entropy loss upon binding, while the presence of multiple functional groups provides opportunities for covalent or non-covalent interactions with target proteins. A collaborative effort between pharmaceutical companies Merck & Co., Inc., and academic institutions demonstrated that this molecule served as an effective fragment hit against tumor necrosis factor alpha (TNFα) inhibitors—a therapeutic area with significant unmet medical needs.

In material science applications, derivatives of this compound have been explored as building blocks for supramolecular assemblies due to their ability to form hydrogen-bonded networks through both hydroxymethyl and amide functionalities. Recent advances reported in MRS Advances showcase self-assembled nanostructures exhibiting pH-responsive behavior, opening new avenues for smart material development in biomedical engineering contexts.

Clinical translation efforts are currently focused on optimizing solubility profiles through salt formation or co-solvent strategies, as well as evaluating toxicological profiles via zebrafish embryo assays—a high-throughput screening method gaining popularity due to its ethical advantages over traditional mammalian models. Early-stage data suggest favorable safety margins when compared to existing therapeutic agents within similar chemical classes.

The versatility of this scaffold is further underscored by its compatibility with modern synthetic biology tools such as enzyme-catalyzed reactions and CRISPR-based gene editing systems used for target validation studies. Researchers at ETH Zurich recently demonstrated how CRISPR interference (CRISPRi) could be combined with small molecule screening using compounds like Tert-butyl 5-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate to identify novel druggable targets within complex signaling pathways.

Eco-friendly production methods are being actively developed through biocatalytic approaches utilizing engineered microorganisms capable of performing selective oxidations or reductions on specific functional groups within the molecule’s structure without requiring harsh chemical reagents—a strategy aligned with current industry trends toward sustainable pharmaceutical manufacturing processes outlined by organizations like IUPAC.

In summary, Tert-butyl 5-(hydroxymethyl)-6-Azaspiro[2.5]Octane-6-Carboxylate stands out not only for its unique structural characteristics but also for its broad applicability across multiple scientific disciplines including medicinal chemistry, materials science, and chemical biology research areas where innovative solutions are urgently needed today more than ever before.